
Technical Guide: H NMR Analysis of Ethyl 5-
ethoxy-2-hydroxybenzoate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ethyl 5-ethoxy-2-hydroxybenzoate

CAS No.: 14160-70-4

Cat. No.: B087851

Get Quote

Executive Summary & Structural Logic
Ethyl 5-ethoxy-2-hydroxybenzoate presents a classic study in substituent effects on a

benzene ring.[1][2] For the analytical chemist, this molecule offers three distinct spectroscopic

zones:

The Chelated Phenol: A highly deshielded hydroxyl proton due to Resonance-Assisted

Hydrogen Bonding (RAHB).[1]

The Trisubstituted Aromatic System: An AMX or ABX spin system characterized by specific

ortho and meta couplings.[1]

The Dual Ethyl Environment: Two chemically distinct ethyl groups (ester vs. ether) that must

be differentiated based on electronic deshielding.[1]

Structural Visualization
The following diagram outlines the connectivity and logical flow for assignment.
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Figure 1: Structural logic map linking functional groups to expected NMR signals.[1][2]

Experimental Protocol
To ensure data integrity and reproducibility, the following protocol is recommended.

Solvent Selection: The Critical Variable[1]
Recommended:Chloroform-d (

).[1][2]

Reasoning: Non-polar solvents promote the intramolecular hydrogen bond between the

phenolic hydroxyl and the ester carbonyl.[1] This stabilizes the proton, resulting in a sharp,

characteristic singlet downfield.[2]

Alternative:DMSO-d

.

Warning: DMSO is a strong hydrogen bond acceptor.[1] It may compete with the

intramolecular bond, potentially broadening the OH peak or shifting it, obscuring the

diagnostic "chelate" shift.

Sample Preparation[1][2][3][4][5]
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Concentration: Dissolve 10–15 mg of sample in 0.6 mL of solvent. High concentrations can

induce intermolecular stacking, slightly perturbing aromatic shifts.[1][2]

Water Removal: Ensure the solvent is dry.[1] Trace water can exchange with the phenolic

proton, broadening the signal or causing it to disappear (chemical exchange).

Shimming: Focus on Z1 and Z2 shims.[1] The resolution of the aromatic coupling (splitting of

~3 Hz) requires a well-shimmed magnet.[1]

Spectral Interpretation & Assignment
Zone A: The Phenolic Proton (10.0 – 11.0 ppm)
In salicylates, the hydroxyl group at C2 forms a stable 6-membered ring with the carbonyl

oxygen of the ester at C1.[1]

Shift:10.30 – 10.80 ppm (Singlet).[1]

Mechanism: The hydrogen bond deshields the proton by pulling electron density toward the

carbonyl oxygen.[1]

Validation: Add a drop of

to the NMR tube.[1] Shake and re-acquire. This peak will disappear due to Deuterium
exchange (

), confirming it is an exchangeable proton.[1][2]

Zone B: The Aromatic Region (6.8 – 7.5 ppm)
The molecule has three aromatic protons: H3, H4, and H6.[2][3]

H3: Ortho to OH, Meta to OEt.

H4: Meta to OH, Ortho to OEt.

H6: Ortho to Ester, Meta to OEt.

Coupling Logic:
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H3 and H4 are adjacent (Ortho coupling,

Hz).[1][2]

H4 and H6 are separated by one carbon (Meta coupling,

Hz).[1][2]

H3 and H6 are para (Para coupling is usually negligible,

Hz).[1][2]
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Proton

Chemical Shift
(

)

Multiplicity
Coupling (

)

Assignment
Logic

H-6 7.30 – 7.45 ppm Doublet (d) Hz

Most deshielded

aromatic proton

due to the ortho

ester group

(anisotropic

cone).[1][2] Only

shows meta-

coupling to H4.

H-4 7.00 – 7.10 ppm
Doublet of

Doublets (dd) Hz

Shielded by the

ortho ethoxy

group.[1][2]

Shows large

ortho-coupling to

H3 and small

meta-coupling to

H6.

H-3 6.85 – 6.95 ppm Doublet (d) Hz

Shielded by the

ortho hydroxyl

group.[1][2]

Shows large

ortho-coupling to

H4.[1][2]

Zone C: The Aliphatic Region (1.3 – 4.5 ppm)
This molecule contains two ethyl groups.[1] Distinguishing them requires analyzing the

electronegativity of their neighbors.[1]

Ester Ethyl (

):
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The

is attached to an oxygen which is attached to a carbonyl.[1] The carbonyl withdraws
electron density, deshielding this group significantly.[2]

: Quartet, ~4.35 – 4.45 ppm.[1][2]

: Triplet, ~1.38 – 1.42 ppm.[1][2]

Ether Ethyl (

at C5):

The

is attached to an ether oxygen.[1] This is less deshielding than the ester oxygen.[1]

: Quartet, ~3.95 – 4.05 ppm.[1][2][4]

: Triplet, ~1.38 – 1.42 ppm (often overlaps with the ester methyl).[1][2]

Intramolecular Hydrogen Bonding Mechanism
The stability of the phenolic signal is driven by the formation of a pseudo-ring structure.[1] This

is a critical quality attribute; if the OH peak is broad or shifted upfield (<10 ppm), it may indicate

hydrolysis of the ester or impurities disrupting the bond.
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Figure 2: Resonance-Assisted Hydrogen Bond (RAHB) mechanism responsible for the

downfield shift.[1]

Summary of Chemical Shifts
Solvent:

, 300-400 MHz
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Group (ppm) Multiplicity Integration Notes

OH 10.30 - 10.80 Singlet (s) 1H

Exchangeable;

sharp due to H-

bond.[1][2]

Ar-H (C6) 7.30 - 7.45 Doublet (d) 1H Hz.[1][2]

Ar-H (C4) 7.00 - 7.10 dd 1H
Hz,

Hz.[1][2]

Ar-H (C3) 6.85 - 6.95 Doublet (d) 1H Hz.[1][2]

Ester 4.35 - 4.45 Quartet (q) 2H

Deshielded by

ester carbonyl.[1]

[2]

Ether 3.95 - 4.05 Quartet (q) 2H
Typical alkoxy

shift.[1][2]

Methyls 1.35 - 1.45 Multiplet (m) 6H

Overlapping

triplets from both

ethyl groups.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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